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Chemical Probe Document ID: NVS-TECH-001 Last Updated: October 26, 2023

Executive Summary & Chemical Identity
NVS-CECR2-1 is a high-quality chemical probe developed to selectively inhibit the

bromodomain of CECR2 (Cat Eye Syndrome Chromosome Region, Candidate 2).[1] Unlike

broad-spectrum BET inhibitors, this probe requires precise handling due to its specific

physicochemical properties, particularly its hydrophobicity.

This guide replaces generic handling advice with a rigorous, evidence-based protocol designed

to prevent compound precipitation and degradation—the two most common causes of

experimental irreproducibility.
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Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1191817?utm_src=pdf-interest
https://www.benchchem.com/product/b1191817?utm_src=pdf-body
https://www.benchchem.com/product/b1191817?utm_src=pdf-body
https://www.adooq.com/nvs-cecr2-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification Critical Note

Molecular Weight 495.68 Da
Use this exact value for

molarity calculations.[1]

Solubility (DMSO) ~100 mM (max)
Highly soluble. Recommended

stock is 10 mM.

Solubility (Water) Insoluble
Do NOT attempt to dissolve

directly in aqueous buffers.

Target IC50 47 nM (CECR2)

High potency allows low

dosing (<1 µM), mitigating

solubility issues.

Negative Control NVS-CECR2-C

Structurally similar but inactive;

essential for validating

phenotypic effects.

Protocol: Preparation & Long-Term Storage
Objective: To create a stable stock solution that minimizes hydrolysis and freeze-thaw

degradation.

Phase A: Solubilization (The "Dry-Start" Method)
Why this matters: DMSO is hygroscopic (absorbs water from air). Water introduction into the

stock solution promotes hydrolysis over months of storage.

Equilibration: Allow the lyophilized vial to reach room temperature (approx. 15–30 mins)

inside a desiccator before opening.

Reasoning: Opening a cold vial causes immediate condensation of atmospheric moisture

onto the powder.

Solvent Choice: Use anhydrous DMSO (≥99.9%, stored over molecular sieves).

Dissolution: Add the calculated volume of DMSO to achieve a 10 mM stock concentration.

Vortex vigorously for 30 seconds.
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Visual Check: Solution must be perfectly clear. If particulates remain, sonicate in a water

bath for 5 minutes at ambient temperature.

Phase B: Aliquoting & Storage (The "Single-Use"
System)
Why this matters: Repeated freeze-thaw cycles create micro-gradients of concentration and

introduce moisture.

Aliquot: Dispense the 10 mM stock into small volumes (e.g., 10 µL – 50 µL) using high-

quality, O-ring sealed cryovials.

Pro-Tip: Match aliquot size to your typical experimental usage to ensure "single-use" vials.

Storage Conditions:

Temperature: -80°C is optimal; -20°C is acceptable for <6 months.

Light: Protect from light (wrap box in foil if clear vials are used).

Stability: Stable for >2 years at -80°C in DMSO.

Visualization: Storage & Handling Workflow
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Caption: Workflow for converting lyophilized NVS-CECR2-1 into stable, long-term storage

aliquots.
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Objective: To ensure the compound remains in solution during biological assays.

The "Crash-Out" Phenomenon
NVS-CECR2-1 is hydrophobic. When a concentrated DMSO stock is spiked directly into cell

culture media (aqueous), the compound may precipitate ("crash out") before it binds to albumin

or enters the cell.

Troubleshooting Guide (FAQ Format)
Q1: My solution turns cloudy when I add the probe to the media. Is this normal?

Status: Critical Failure.

Cause: Rapid change in polarity caused the compound to aggregate.

Solution: Use the Intermediate Dilution Step.

Dilute your 10 mM stock 1:10 in media without serum (or PBS) to create a 10x working

solution.

Vortex immediately.

Add this intermediate solution to your final cell culture well.

Why: This stepwise gradient reduces the "shock" of the polarity shift.

Q2: Can I store the diluted working solution (e.g., 1 µM in media) for later use?

Answer: No.

Reasoning: In aqueous media, NVS-CECR2-1 is prone to gradual precipitation and potential

hydrolysis over 24+ hours. Always prepare working solutions fresh immediately before

treatment.

Q3: How do I validate that the probe is actually working in my cells?

Protocol: Run a cellular thermal shift assay (CETSA) or FRAP assay if capable.
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Alternative: Use the negative control, NVS-CECR2-C.[2]

If NVS-CECR2-1 shows an effect but NVS-CECR2-C does not, your phenotypic result is

likely on-target.

If both show toxicity at high concentrations, you are observing off-target physicochemical

toxicity (likely precipitation on cell membranes).

Visualization: Troubleshooting Precipitation
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Caption: Logic tree for diagnosing and resolving solubility issues in cell culture applications.

References & Authority
The protocols defined above are derived from the characterization standards set by the

Structural Genomics Consortium (SGC) and peer-reviewed chemical biology literature.

Structural Genomics Consortium (SGC).NVS-CECR2-1 Chemical Probe Characterization.

SGC Website.[3]

Tocris Bioscience.NVS-CECR2-1 Technical Data Sheet.

Imbach, et al. "Discovery of a Chemical Probe to Study Implications of BPTF Bromodomain

Inhibition." Nature Chemical Biology, 2019. (Note: Describes the rigorous characterization

required for SGC probes).

Chemical Probes Portal.NVS-CECR2-1 Review and Ratings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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